Cas no 1804895-81-5 (4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1804895-81-5
• MF: C₈H₇F₃N₂O₅
• MW: 268.146792650223
• CID: 4840265
• Update Time: 2025-10-05

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H7F3N2O5/c1-17-7-5(18-8(9,10)11)2-12-4(3-14)6(7)13(15)16/h2,14H,3H2,1H3
• InChI Key： NULAZVNAMZTCRE-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CO)C(=C1OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1
• Topological Polar Surface Area: 97.4

Additional information on 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-methanol

Comprehensive Overview of 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804895-81-5)

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804895-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyridine derivative features a unique combination of functional groups, including a methoxy, nitro, and trifluoromethoxy moiety, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications as a building block for drug discovery and crop protection agents, aligning with the growing demand for sustainable agrochemicals and precision medicine.

The compound's molecular structure, characterized by its pyridine core and electron-withdrawing groups, makes it a valuable intermediate in synthesizing heterocyclic compounds. Its nitro group enhances reactivity, enabling diverse transformations such as reduction reactions or nucleophilic substitutions. This versatility is critical for developing targeted therapies, a hot topic in modern medicinal chemistry. Recent studies highlight its role in optimizing bioavailability and metabolic stability, addressing common challenges in drug design.

In the context of green chemistry, 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-methanol is being explored for its compatibility with catalytic processes and solvent-free synthesis. These approaches resonate with the global push toward environmentally friendly manufacturing. Additionally, its trifluoromethoxy group has sparked interest due to its ability to modulate lipophilicity and binding affinity—key factors in pharmacokinetics.

From an analytical perspective, advanced techniques like HPLC, NMR, and mass spectrometry are employed to ensure the purity and stability of this compound. Quality control is paramount, especially when used in high-throughput screening or combinatorial chemistry. The compound’s CAS No. 1804895-81-5 serves as a critical identifier in regulatory documentation and patent literature, underscoring its commercial relevance.

Emerging trends in AI-driven drug discovery have further amplified the demand for such specialty chemicals. Computational models often leverage structural motifs like those in 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-methanol to predict bioactivity or toxicity profiles. This synergy between wet-lab synthesis and in silico analysis exemplifies the compound’s role in next-generation R&D.

In summary, 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804895-81-5) represents a convergence of innovation and practical utility across multiple scientific disciplines. Its applications span from pharmaceutical intermediates to agrochemical research, making it a focal point for both academic and industrial stakeholders. As research progresses, this compound is poised to contribute to breakthroughs in personalized medicine and sustainable agriculture.